Cas no 1806456-93-8 (Ethyl 2-mercapto-4-propionylbenzoate)

• Product Name: Ethyl 2-mercapto-4-propionylbenzoate
• CAS No: 1806456-93-8
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 4958600
• Update Time: 2025-11-01

Ethyl 2-mercapto-4-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-mercapto-4-propionylbenzoate

• Inchi： 1S/C12H14O3S/c1-3-10(13)8-5-6-9(11(16)7-8)12(14)15-4-2/h5-7,16H,3-4H2,1-2H3
• InChI Key： FXGVTXBGSXMXSE-UHFFFAOYSA-N
• SMILES： SC1C=C(C=CC=1C(=O)OCC)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.4
• Topological Polar Surface Area: 44.4

Additional information on Ethyl 2-mercapto-4-propionylbenzoate

Ethyl 2-mercapto-4-propionylbenzoate (CAS No. 1806456-93-8): A Comprehensive Overview

Ethyl 2-mercapto-4-propionylbenzoate (CAS No. 1806456-93-8) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to Ethyl 2-mercapto-4-propionylbenzoate.

Chemical Properties and Structure

Ethyl 2-mercapto-4-propionylbenzoate is an organic compound with the molecular formula C₁₃H₁₄O₃S. The compound features a benzene ring substituted with a propionyl group at the 4-position and a mercapto group at the 2-position. The ethyl ester moiety is attached to the carboxylic acid group of the benzene ring. This unique structural arrangement imparts specific chemical properties to the molecule, including solubility in organic solvents and reactivity towards various functional groups.

The presence of the mercapto group (SH) is particularly noteworthy, as it can participate in redox reactions and form disulfide bonds, which are crucial in biological systems. The propionyl group adds hydrophobicity to the molecule, influencing its solubility and partitioning behavior in biological membranes.

Synthesis Methods

The synthesis of Ethyl 2-mercapto-4-propionylbenzoate can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 2-mercaptobenzoic acid with propionyl chloride to form the propionylated intermediate, followed by esterification with ethanol to yield the final product. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

Alternatively, a one-pot synthesis approach has been reported, where 2-mercaptobenzoic acid is directly reacted with propionic anhydride in the presence of a catalyst, followed by esterification with ethanol. This method offers a more streamlined and efficient route to produce Ethyl 2-mercapto-4-propionylbenzoate.

Biological Activities and Applications

Ethyl 2-mercapto-4-propionylbenzoate has shown promising biological activities that make it a valuable candidate for pharmaceutical research. Recent studies have demonstrated its potential as an antioxidant and anti-inflammatory agent. The mercapto group in the molecule can scavenge free radicals and reduce oxidative stress, which is implicated in various diseases such as cardiovascular disorders and neurodegenerative conditions.

In addition to its antioxidant properties, Ethyl 2-mercapto-4-propionylbenzoate has exhibited anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into therapeutic agents for treating inflammatory diseases.

Clinical Research and Development

The potential therapeutic applications of Ethyl 2-mercapto-4-propionylbenzoate have spurred interest in clinical research. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and exhibits low toxicity profiles. These results have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

Ongoing clinical trials are investigating the use of Ethyl 2-mercapto-4-propionylbenzoate in treating conditions such as osteoarthritis, rheumatoid arthritis, and chronic inflammatory bowel disease (IBD). Preliminary data from these trials are encouraging, indicating that the compound may offer significant benefits over existing treatments.

Future Directions and Challenges

The future of Ethyl 2-mercapto-4-propionylbenzoate in pharmaceutical research looks promising but is not without challenges. One key challenge is optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Researchers are exploring various prodrug strategies and delivery systems to address these issues.

Another area of focus is understanding the mechanism of action of Ethyl 2-mercapto-4-propionylbenzoate at a molecular level. Detailed studies on its interactions with cellular targets and signaling pathways will provide valuable insights into its therapeutic potential.

In conclusion, Ethyl 2-mercapto-4-propionylbenzoate (CAS No. 1806456-93-8) is a promising compound with diverse biological activities that warrant further investigation. Its potential as an antioxidant and anti-inflammatory agent makes it a valuable candidate for developing novel therapeutics. As research progresses, we can expect to see more exciting developments in this field.